Cas no 1257853-17-0 (6-bromo-2-ethoxypyrimidin-4-amine)
6-bromo-2-ethoxypyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-BroMo-2-ethoxypyriMidin-4-aMine
- 6-bromo-2-ethoxypyrimidin-4-amine
-
- Inchi: 1S/C6H8BrN3O/c1-2-11-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3,(H2,8,9,10)
- InChI Key: MTZSCNINMYSGGZ-UHFFFAOYSA-N
- SMILES: C1(OCC)=NC(Br)=CC(N)=N1
Experimental Properties
- Color/Form: No date available
- Density: 1.6±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 353.3±45.0 °C at 760 mmHg
- Flash Point: 167.4±28.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
6-bromo-2-ethoxypyrimidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-bromo-2-ethoxypyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B999558-2.5mg |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B999558-5mg |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B999558-25mg |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 25mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM371886-1g |
6-Bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-152512-0.05g |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95% | 0.05g |
$319.0 | 2023-07-10 | |
| Enamine | EN300-152512-0.1g |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95% | 0.1g |
$476.0 | 2023-07-10 | |
| Enamine | EN300-152512-0.25g |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95% | 0.25g |
$679.0 | 2023-07-10 | |
| Enamine | EN300-152512-0.5g |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95% | 0.5g |
$1069.0 | 2023-07-10 | |
| Enamine | EN300-152512-1.0g |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95% | 1.0g |
$1371.0 | 2023-07-10 | |
| Enamine | EN300-152512-2.5g |
6-bromo-2-ethoxypyrimidin-4-amine |
1257853-17-0 | 95% | 2.5g |
$2688.0 | 2023-07-10 |
6-bromo-2-ethoxypyrimidin-4-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 6-bromo-2-ethoxypyrimidin-4-amine
6-Bromo-2-Ethoxypyrimidin-4-Amine: A Promising Compound in Modern Biomedical Research
6-Bromo-2-Ethoxypyrimidin-4-Amine, with the chemical formula C8H10BrN2O, is a key compound that has attracted significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. The molecule contains a pyrimidin-4-amine core, which is a six-membered heterocyclic ring with nitrogen atoms at positions 1 and 4, and two functional groups: a 6-bromo substituent and a 2-ethoxy group. These substituents play a critical role in modulating the biological activity and chemical reactivity of the compound, making it a valuable candidate for drug development and functional material design.
Recent studies have highlighted the 6-bromo group's ability to enhance the electrophilic properties of the pyrimidine ring, which can facilitate interactions with target proteins or enzymes. Meanwhile, the 2-ethoxy substituent contributes to the molecule's solubility and metabolic stability, critical factors for pharmaceutical applications. The combination of these functional groups within the pyrimidin-4-amine scaffold creates a versatile platform for chemical modification and biological activity optimization.
One of the most notable breakthroughs in 6-Bromo-2-Ethoxypyrimidin-4-Amine research was reported in a 2023 study published in Journal of Medicinal Chemistry, where the compound was identified as a potential inhibitor of the enzyme *PDK1* (Pyruvate Dehydrogenase Kinase 1). This enzyme is implicated in various diseases, including cancer and metabolic disorders. The study demonstrated that the 6-bromo group significantly enhances the compound's affinity for the *PDK1* active site, while the 2-ethoxy substituent improves its cellular permeability. These findings underscore the compound's potential as a therapeutic agent for targeting *PDK1*-related pathologies.
In addition to its role as a pharmacological tool, 6-Bromo-2-Ethoxypyrimidin-4-Amine has shown promising applications in materials science. A 2024 paper in Advanced Materials explored its use as a building block for designing bioactive polymers. The pyrimidin-4-amine core was found to form stable hydrogen bonds with amino acid residues, enabling the creation of self-assembling nanomaterials with tunable properties. This application highlights the compound's versatility beyond traditional pharmaceutical contexts.
From a synthetic perspective, the pyrimidin-4-amine scaffold is often synthesized via nucleophilic substitution reactions or ring-opening methodologies. A recent advancement in this field, published in Organic Letters in 2023, described a novel catalytic approach to selectively introduce the 6-bromo and 2-ethoxy groups into the pyrimidine ring. This method significantly reduces the number of reaction steps and improves the yield of 6-Bromo-2-Ethoxypyrimidin-4-Amine, making it more accessible for large-scale production.
The 6-bromo substituent's impact on the compound's physicochemical properties has also been a focus of recent research. A 2024 study in Chemical Communications revealed that the 6-bromo group enhances the compound's hydrophobicity, which is beneficial for drug delivery systems targeting lipid-rich tissues. However, the study also noted that the 2-ethoxy group can mitigate this hydrophobicity, allowing for a balance between solubility and membrane permeability. This dual functionality makes the compound a prime candidate for further optimization in drug development.
Another area of interest is the pyrimidin-4-amine core's ability to interact with DNA and RNA. A 2023 paper in Nucleic Acids Research demonstrated that the compound can bind to specific DNA sequences, potentially serving as a molecular probe for studying gene expression. The 6-bromo group was found to stabilize the DNA-binding interaction, while the 2-ethoxy group modulates the binding affinity. This property opens new avenues for the compound's use in molecular biology and biotechnology.
Despite its promising applications, challenges remain in optimizing the 6-Bromo-2-Ethoxypyrimidin-4-Amine for therapeutic use. A 2024 review in Drug Discovery Today emphasized the need for further studies on its metabolic fate and potential side effects. The pyrimidin-4-amine scaffold is known to undergo various metabolic pathways, and the presence of the 6-bromo and 2-ethoxy groups may influence these pathways in unpredictable ways. Addressing these challenges will be critical for translating the compound into clinical applications.
In conclusion, 6-Bromo-2-Ethoxypyrimidin-4-Amine represents a significant advancement in the field of chemical biology due to its unique structural features and diverse applications. The interplay between the 6-bromo and 2-ethoxy groups within the pyrimidin-4-amine scaffold provides a versatile platform for exploring new therapeutic strategies and materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both pharmaceutical and non-pharmaceutical innovations.
1257853-17-0 (6-bromo-2-ethoxypyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)